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Compound of Interest

Compound Name:
2-(2-aminophenyl)-N-

methylacetamide

Cat. No.: B1284525 Get Quote

An In-depth Technical Guide to 2-(2-
aminophenyl)-N-methylacetamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties, a

proposed synthesis protocol, and potential biological activities of the compound 2-(2-
aminophenyl)-N-methylacetamide. Due to the limited availability of direct experimental data

for this specific molecule, this guide combines available database information with data from

closely related analogs to offer a substantive resource for research and development. The

information is intended to support further investigation into this compound's potential

applications in medicinal chemistry and drug discovery.

Chemical Identity and Structure
IUPAC Name: 2-(2-aminophenyl)-N-methylacetamide

CAS Number: 4103-61-1

Molecular Formula: C₉H₁₂N₂O
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Molecular Weight: 164.20 g/mol

Chemical Structure:
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Reaction Setup

Amide Coupling

Work-up and Isolation

Purification

Dissolve 2-aminophenylacetic acid in DCM

Add HOBt

Add methylamine and DIPEA

Cool to 0 °C

Add EDC

Warm to RT and stir for 12-18h

Dilute with DCM

Wash with HCl, NaHCO3, Brine

Dry and concentrate

Flash column chromatography

Obtain pure product
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Aminophenylacetamide Derivative

Target Protein (e.g., Kinase)

Binding and Inhibition

Downstream Signaling Cascade

Blocks Signal Transduction

Inhibition of Cell Proliferation Induction of Apoptosis

Click to download full resolution via product page
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aminophenyl-n-methylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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